Cirrhosis

Description

Cirrhosis is a late stage of scarring (fibrosis) of the liver caused by various chronic liver diseases, such as hepatitis and chronic alcoholism. It is characterized by the replacement of normal liver tissue by scar tissue, leading to impaired liver function. This irreversible condition can cause complications like portal hypertension, ascites, hepatic encephalopathy, and liver failure, often requiring liver transplantation.